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Compound of Interest

Compound Name: Disodium octaborate tetrahydrate

Cat. No.: B1141745

For researchers, scientists, and drug development professionals, ensuring safe handling of
chemicals is paramount. This document provides crucial safety and logistical information for
Disodium octaborate tetrahydrate, including personal protective equipment (PPE) guidelines,
exposure limits, and operational and disposal plans to foster a secure laboratory environment.

Personal Protective Equipment (PPE)

When handling Disodium octaborate tetrahydrate, particularly in powder form where dust
generation is possible, a comprehensive PPE strategy is essential to minimize exposure and
ensure personal safety. The following table summarizes the recommended PPE.
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Protection Type

Equipment

Purpose

Notes

Eye/Face Protection

Safety glasses with

side-shields or

goggles.[1][2]

To prevent eye
contact with dust

particles.

Goggles are
recommended in
excessively dusty

environments.[1][3]

Hand Protection

Impervious gloves.[1]

To prevent skin

contact.

Although the
substance is poorly
absorbed through
intact skin, gloves
provide an important
barrier.[1][3][4]

Skin and Body
Protection

Overalls or a lab coat

and safety shoes.[1]

To prevent skin
contact and
contamination of

personal clothing.[5]

Protective clothing for
use against solid
particulates is

recommended.[5]

Respiratory Protection

Dust mask/particulate
respirator (NIOSH
approved).[1][6]

To prevent inhalation
of dust, especially in
case of inadequate
ventilation or

prolonged exposure.

[1]

Recommended if
airborne
concentrations are
expected to exceed

exposure limits.[3][6]

Occupational Exposure Limits

Below are the occupational exposure limits for Disodium octaborate tetrahydrate. Adherence
to these limits is critical for preventing potential health effects.

Organization Limit Type Value

ACGIH (TLV) TWA 10 mg/m3[3][6]
OSHA (PEL) Total Dust 15 mg/m3[3][6]
OSHA (PEL) Respirable Dust 5 mg/m3[3][7]

Cal OSHA (PEL) TWA 10 mg/m3[3]
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TWA (Time-Weighted Average) is the average exposure over an 8-hour workday. TLV
(Threshold Limit Value) is a guideline from the American Conference of Governmental
Industrial Hygienists. PEL (Permissible Exposure Limit) is a legal limit in the United States.

Procedural Workflow for Safe Handling

The following diagram outlines the standard operating procedure for the safe handling of
Disodium octaborate tetrahydrate, from initial preparation to final disposal. Following these
steps systematically will help maintain a safe laboratory environment.
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Obtain Special Instructions and Read SDS

Ensure Adequate Ventilation (Local Exhaust)

Don Personal Protective Equipment (PPE)
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After Use
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Caption: Workflow for Safe Handling of Disodium Octaborate Tetrahydrate.
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Disposal Plan

The disposal of Disodium octaborate tetrahydrate and its containers must be conducted in
compliance with all local, regional, national, and international regulations.[1]

o Small Quantities: For small amounts, disposal in a landfill may be permissible.[1][6]
However, it is crucial to consult local waste disposal regulations, which may be more
restrictive.[6]

» Large Quantities: It is not recommended to send tonnage quantities to landfills.[1][8] If
possible, such material should be used for an appropriate application.[1][9]

» Containers: Empty bags should be completely emptied into the application equipment.[9] The
empty containers can then be offered for recycling if available or disposed of in a sanitary
landfill or by incineration, as allowed by state and local authorities.[9]

e Environmental Precautions: Prevent the entry of the substance into drains, sewers, and
waterways.[1] If a spill occurs in water, authorities should be notified.[6] The substance is
water-soluble and can be harmful to plants and aquatic life in large quantities.[4][6][8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
Disodium Octaborate Tetrahydrate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1141745#personal-protective-equipment-for-
handling-disodium-octaborate-tetrahydrate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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